Cas no 1805863-14-2 (2-(3-Chloropropyl)-6-fluorobenzyl chloride)

• Product Name: 2-(3-Chloropropyl)-6-fluorobenzyl chloride
• CAS No: 1805863-14-2
• MF: C₁₀H₁₁Cl₂F
• MW: 221.098744630814
• CID: 4981131
• Update Time: 2025-10-30

2-(3-Chloropropyl)-6-fluorobenzyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(3-Chloropropyl)-6-fluorobenzyl chloride

• Inchi： 1S/C10H11Cl2F/c11-6-2-4-8-3-1-5-10(13)9(8)7-12/h1,3,5H,2,4,6-7H2
• InChI Key： RWDNNXIAYXNLTI-UHFFFAOYSA-N
• SMILES： ClCCCC1C=CC=C(C=1CCl)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 141
• XLogP3: 3.6
• Topological Polar Surface Area: 0

Additional information on 2-(3-Chloropropyl)-6-fluorobenzyl chloride

Introduction to 2-(3-Chloropropyl)-6-fluorobenzyl Chloride (CAS No. 1805863-14-2)

2-(3-Chloropropyl)-6-fluorobenzyl chloride (CAS No. 1805863-14-2) is a versatile organic compound with significant applications in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique molecular structure, which includes a chloropropyl and a fluorobenzyl group, making it an attractive candidate for various synthetic transformations and functionalization processes.

The chemical structure of 2-(3-Chloropropyl)-6-fluorobenzyl chloride is represented by the formula C₁₀H₉Cl₂F. The presence of the chlorine and fluorine atoms imparts specific reactivity and stability properties, which are crucial for its use in advanced chemical reactions. The compound is typically synthesized through a series of well-defined steps, including the alkylation of 6-fluorobenzyl chloride with 3-chloropropyl chloride in the presence of a suitable catalyst.

In recent years, 2-(3-Chloropropyl)-6-fluorobenzyl chloride has gained considerable attention in the pharmaceutical industry due to its potential as an intermediate in the synthesis of novel drugs. The chloropropyl group can be readily functionalized to introduce various substituents, making it a valuable building block for the development of new therapeutic agents. For instance, studies have shown that compounds derived from 2-(3-Chloropropyl)-6-fluorobenzyl chloride exhibit promising biological activities, including anti-inflammatory and anti-cancer properties.

The unique combination of chlorine and fluorine atoms in 2-(3-Chloropropyl)-6-fluorobenzyl chloride also makes it an interesting candidate for materials science applications. Fluorinated compounds are known for their excellent thermal stability, low surface energy, and resistance to chemical degradation. These properties make 2-(3-Chloropropyl)-6-fluorobenzyl chloride suitable for use in the development of advanced polymers and coatings with enhanced performance characteristics.

In addition to its synthetic and material applications, 2-(3-Chloropropyl)-6-fluorobenzyl chloride has been studied for its potential use in analytical chemistry. The compound's distinct chemical structure allows it to serve as a reference standard or internal standard in various analytical techniques, such as gas chromatography (GC) and liquid chromatography (LC). This application is particularly important for ensuring the accuracy and reliability of analytical methods used in quality control and research laboratories.

The safety profile of 2-(3-Chloropropyl)-6-fluorobenzyl chloride is an important consideration for its handling and use. While the compound is generally stable under normal conditions, it should be stored in a cool, dry place away from incompatible materials. Proper personal protective equipment (PPE) should be used when handling this compound to minimize exposure risks. Additionally, adherence to good laboratory practices (GLPs) is essential to ensure safe handling and disposal.

In conclusion, 2-(3-Chloropropyl)-6-fluorobenzyl chloride (CAS No. 1805863-14-2) is a multifaceted compound with a wide range of applications in chemical synthesis, pharmaceutical research, materials science, and analytical chemistry. Its unique molecular structure and reactivity properties make it a valuable tool for researchers and scientists working in these fields. As ongoing research continues to uncover new uses and applications for this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.